tert-butyl 2-(5-amino-1H-indol-2-yl)-2-methylpropylcarbamate

• Molecular Formula: C17H25N3O2
• Molecular Weight: 303.4 g/mol
• IUPAC Name: tert-butyl N-[2-(5-amino-1H-indol-2-yl)-2-methylpropyl]carbamate
• InChI: InChI=1S/C17H25N3O2/c1-16(2,3)22-15(21)19-10-17(4,5)14-9-11-8-12(18)6-7-13(11)20-14/h6-9,20H,10,18H2,1-5H3,(H,19,21)
• InChI Key: ARVSXWXYAJPBFM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC(C)(C)C1=CC2=C(N1)C=CC(=C2)N

Description

Tert-butyl 2-(5-amino-1H-indol-2-yl)-2-methylpropylcarbamate is a useful research compound. Its molecular formula is C17H25N3O2 and its molecular weight is 303.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of tert-butyl 2-methyl-2-(5-nitro-1H-indol-2-yl)propylcarbamate (80 mg, 0.24 mmol) in THF (9 mL) and water (2 mL) was added ammonium formate (60 mg, 0.96 mmol) followed by 10% Pd/C (50 mg). The mixture was stirred at room temperature for 45 minutes. Pd/C was filtered off and the organic solvent was removed by evaporation. The remaining aqueous phase was extracted with dichloromethane. The combined organic phases were dried over magnesium sulfate and evaporated to give tert-butyl 2-(5-amino-1H-indol-2-yl)-2-methylpropylcarbamate (58 mg, 80%).